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Technical Guide: 1-Chloro-6-
methoxyisoquinolin-4-ol
For Researchers, Scientists, and Drug Development Professionals

Introduction
This technical guide provides a comprehensive overview of 1-Chloro-6-methoxyisoquinolin-
4-ol, a heterocyclic organic compound of interest in medicinal chemistry and drug discovery.

Due to the limited availability of detailed experimental data for this specific isomer in peer-

reviewed literature, this guide also includes information on the closely related isomer, 1-chloro-

6-methoxyisoquinolin-3-ol, to provide valuable context and representative experimental

methodologies.

Chemical Identity

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b8808832?utm_src=pdf-interest
https://www.benchchem.com/product/b8808832?utm_src=pdf-body
https://www.benchchem.com/product/b8808832?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8808832?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Reference

IUPAC Name
1-chloro-6-methoxyisoquinolin-

4-ol
[1]

CAS Number 1408291-40-6 [1]

Molecular Formula C₁₀H₈ClNO₂

Molecular Weight 209.63 g/mol

Synonyms

1-CHLORO-6-

METHOXYISOQUINOLIN-4-

OL, SCHEMBL13729538,

ZINC95642984,

AKOS027251850

[1]

Experimental Data
A thorough search of scientific literature did not yield specific experimental data such as NMR,

mass spectrometry, or detailed biological activity for 1-Chloro-6-methoxyisoquinolin-4-ol.
The compound is available from several commercial suppliers, including AiFChem, Ambeed,

and BLD Pharmatech.[1] Researchers interested in this compound are advised to obtain

technical data sheets from these suppliers or perform their own characterization.

As a reference for researchers working with this class of compounds, the following section

details the synthesis and characterization of the closely related isomer, 1-chloro-6-methoxy-

isoquinolin-3-ol.

Representative Experimental Protocol: Synthesis of
1-chloro-6-methoxy-isoquinolin-3-ol
An improved and efficient synthesis for 1-chloro-6-methoxy-isoquinolin-3-ol has been reported,

which avoids hazardous reagents and offers a good overall yield. The synthetic pathway

involves the carboxylation of 4-methoxy-2-methylbenzonitrile, conversion to the corresponding

acid chloride, and subsequent acid-promoted cyclization.

Experimental Workflow for the Synthesis of 1-chloro-6-methoxy-isoquinolin-3-ol
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Step 1: Carboxylation Step 2: Acid Chloride Formation Step 3: Cyclization

4-methoxy-2-methylbenzonitrile

2-cyano-5-methoxy-phenylacetic acid

LDA, DMPU, THF, -78°C then CO2

2-cyano-5-methoxy-phenylacetic acid

2-cyano-5-methoxy-phenyl-acetyl chloride

SOCl2

2-cyano-5-methoxy-phenyl-acetyl chloride

1-chloro-6-methoxy-isoquinolin-3-ol

4M HCl in dioxane, 60°C

Click to download full resolution via product page

Caption: Synthetic workflow for 1-chloro-6-methoxy-isoquinolin-3-ol.

Characterization Data for Derivatives of 1-chloro-6-
methoxy-isoquinolin-3-ol
The following table summarizes the characterization data for various ether derivatives

synthesized from 1-chloro-6-methoxy-isoquinolin-3-ol.
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Compound
Alkylating/Arylatin
g Agent

Yield (%) Melting Point (°C)

1-Chloro-3,6-

dimethoxyisoquinoline
Methyl iodide 77 135.1–136.5

1-Chloro-3-

isopropoxy-6-

methoxy-isoquinoline

Isopropyl iodide 70 78.0–78.5

3-(Benzyloxy)-1-

chloro-6-

methoxyisoquinoline

Benzyl bromide 87 116.8–117.5

1-Chloro-3-

(cyclopentyloxy)-6-

methoxyisoquinoline

Cyclopentyl iodide 79 86.0–87.5

4-(2-(1-Chloro-6-

methoxyisoquinolin-3-

yloxy)ethyl)morpholine

4-(2-

Chloroethyl)morpholin

e hydrochloride

65 73.2–73.5

Signaling Pathways and Biological Activity
Currently, there is no publicly available information regarding the specific signaling pathways

modulated by or the biological activities of 1-Chloro-6-methoxyisoquinolin-4-ol. Research

into the biological effects of this compound represents an open area for investigation. The

broader class of isoquinolines is known to exhibit a wide range of biological activities, and this

particular derivative may hold potential for further exploration in drug discovery programs.

Conclusion
This technical guide provides the key chemical identifiers for 1-Chloro-6-methoxyisoquinolin-
4-ol. While detailed experimental data for this specific molecule is scarce in the public domain,

this guide offers a representative synthetic protocol and characterization data for a closely

related isomer to aid researchers in this field. Further investigation is required to elucidate the

synthesis, properties, and biological activity of 1-Chloro-6-methoxyisoquinolin-4-ol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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